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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-butylaniline (CAS No. 104-13-2). The information is compiled to assist

researchers, scientists, and professionals in drug development in understanding the

fundamental characteristics, handling, and potential applications of this compound.

Core Properties of 4-Butylaniline
4-Butylaniline, also known as p-butylaniline or 4-butylbenzenamine, is an organic compound

with the chemical formula C₁₀H₁₅N.[1][2] It is characterized as a clear to pale yellow or orange

liquid with a faint amine or ethereal odor.[3][4] This compound serves as a crucial intermediate

in various chemical syntheses, including the production of dyes, pharmaceuticals, and

advanced materials like liquid crystals.[1][5]

Physicochemical Data
The fundamental physical and chemical properties of 4-butylaniline are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅N [3]

Molecular Weight 149.23 g/mol [2][3][6]

CAS Number 104-13-2 [3]

EINECS Number 203-177-4 [2][3]

Melting Point -14 °C [3][4][7]

Boiling Point
133-134 °C at 14 mmHg242

°C (at standard pressure)
[2][3][4]

Density 0.945 g/mL at 25 °C [2][3][7]

Flash Point 215 °F (101.7 °C) [3]

Refractive Index n20/D 1.535 [2]

Solubility Insoluble in water [4]

Appearance
Clear to pale yellow/orange

liquid
[3][4][8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-butylaniline. While

the raw spectra are not provided here, the following table indicates the availability of different

types of spectra from various sources.

Spectrum Type Available Data Source(s)

¹H NMR ChemicalBook, PubChem[9][10]

¹³C NMR ChemicalBook (for derivatives)[11][12][13]

Mass Spectrometry (GC-MS) PubChem, ChemicalBook[9][10]

Infrared (IR) Spectroscopy PubChem, ChemicalBook[9][10]

Raman Spectroscopy PubChem, ChemicalBook[9][10]
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Chemical Properties and Reactivity
4-Butylaniline exhibits chemical reactivity typical of an aromatic amine. The presence of the

amine group activates the aromatic ring, making it more susceptible to electrophilic aromatic

substitution.[1] Key reactions include:

N-Alkylation: The amine group can react with alkyl halides to form N-alkyl derivatives.[1]

Oxidation: Under specific conditions, the amine group can be oxidized to other functional

groups, such as a nitro group.[1]

Neutralization: As a base, it neutralizes acids in exothermic reactions to form salts and water.

[14]

The compound may be incompatible with strong oxidizing agents, strong acids, acid chlorides,

chloroformates, isocyanates, halogenated organics, peroxides, phenols, epoxides, anhydrides,

and acid halides.[14][15][16]

Experimental Protocols
A detailed experimental protocol for the synthesis of 4-butylaniline is described below.

Synthesis of 4-Butylaniline via C-H Amination of
Secondary Alcohols
This procedure outlines a method for the C-H amination of secondary alcohols to produce 4-
butylaniline.[6]

Materials:

Secondary alcohol (e.g., 1-phenylbutanol as a precursor) (0.3 mmol, 1 equivalent)

Sodium azide (NaN₃) (0.75 mmol, 2.5 equivalents)

n-hexane (1.0 mL, 0.3 M)

Trifluoroacetic acid (TFA) (5.4 mmol, 18 equivalents) or a mixture of TFA (3.6 mmol, 12

equivalents) and Methanesulfonic acid (MeSO₃H) (1.8 mmol, 6 equivalents)
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2 M Sodium hydroxide (NaOH) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for flash chromatography

Procedure:

A 20 mL vial equipped with a magnetic stirring bar is charged with the secondary alcohol (1

equivalent), sodium azide (2.5 equivalents), and n-hexane.[6]

Trifluoroacetic acid (18 equivalents) or the TFA/MeSO₃H mixture is added to the vial.[6]

The vial is sealed and the mixture is stirred under air at 40 °C for 4 hours.[6]

Upon completion, the reaction is quenched by the addition of 5 mL of 2 M NaOH solution.[6]

The mixture is extracted with ethyl acetate (5 x 2 mL).[6]

The combined organic phases are washed with brine and dried over anhydrous Na₂SO₄.[6]

The solvent is removed under reduced pressure, and the crude product is purified by flash

chromatography on a short silica gel column to yield 4-butylaniline.[6]

Visualizations
The following diagrams illustrate key processes and relationships relevant to 4-butylaniline.
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Caption: Workflow for the synthesis of 4-butylaniline.
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Caption: Safety and handling guidelines for 4-butylaniline.

Safety and Handling
4-Butylaniline is classified as a hazardous chemical and requires careful handling.[15]

Hazard Identification
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Hazard Class GHS Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[15]

Skin Corrosion/Irritation Category 1B[15]

Serious Eye Damage/Irritation Category 1[15]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[15]

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[8][15]

Causes severe skin burns and eye damage.[15]

May cause respiratory irritation.[8][15]

Harmful to aquatic life with long-lasting effects.[8]

Precautionary Measures
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[15] In case of inadequate ventilation, wear respiratory protection.[8]

Handling: Use only outdoors or in a well-ventilated area.[15] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[15] Wash hands and any exposed skin thoroughly after handling.

[15]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[15] Store in

a corrosives area.[15]

First Aid
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[15] Immediately call a POISON CENTER or doctor/physician.[15]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[15] Remove

and wash contaminated clothing before reuse.[15] Call a physician immediately.[15]
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[15] Immediate medical attention is required.[15]

Ingestion: If swallowed, seek immediate medical assistance.[15]

Applications
4-Butylaniline is a versatile chemical intermediate with a range of applications in different

fields:

Organic Synthesis: It serves as a starting material for the synthesis of various other aromatic

compounds.[1]

Material Science: It is a key component in the creation of advanced materials such as liquid

crystals, particularly N-(4-methoxybenzylidene)-4-butylaniline (MBBA), which has

applications in electro-optic devices.[1][5]

Pharmaceutical Research: It can be used as a building block for the synthesis of new

bioactive molecules and potential drug candidates.[1]

Analytical Chemistry: Materials modified with 4-butylaniline are used for the detection of

trace contaminants.[5]

Mammalian Retinoid Cycle Research: 4-Butylaniline has been identified as a mammalian

retinoid cycle inhibitor.[2]

The ongoing research into green chemistry approaches for the synthesis of 4-butylaniline
aims to make its production more sustainable, efficient, and cost-effective.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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